Cas no 91568-02-4 ( )

• Product Name: &nbsp
• CAS No: 91568-02-4
• MF: C₁₂H₁₄N₂O₄S₂
• MW: 314.380560398102
• CID: 996540
• PubChem ID: 329422
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-cyano-5-(2-ethoxy-2-oxoethyl)sulfanylthiophene-2-carboxylate
• NSC312013
• HMS1544F18
• 91568-02-4
• DTXSID60317161
• NSC-312013
• ST053552
• AKOS004909308
• TimTec1_003648
• DS-011015
• Ethyl 3-amino-4-cyano-5-(ethoxycarbonylmethylsulfanyl)thiophene-2-carboxylate
•  

• MDL： MFCD02253262
• Inchi： 1S/C12H14N2O4S2/c1-3-17-8(15)6-19-12-7(5-13)9(14)10(20-12)11(16)18-4-2/h3-4,6,14H2,1-2H3
• InChI Key： FSAZLDIEIKQKEG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OCC)N)SCC(=O)OCC

Computed Properties

• Exact Mass: 314.039
• Monoisotopic Mass: 314.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 500.7°C at 760 mmHg
• Flash Point: 256.6°C
• Refractive Index: 1.592
• PSA: 155.95000
• LogP: 2.61508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives